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Compound of Interest

Compound Name: DSA-Ph

Cat. No.: B12518446 Get Quote

Topic: DSA-Ph in Sensing Applications for Specific Analytes

Audience: Researchers, scientists, and drug development professionals.

Introduction
These application notes provide a comprehensive overview and detailed protocols for the use

of DSA-Ph (Dynamic Surface Adsorption - Phenyl) sensors in the quantitative detection of

specific analytes. DSA-Ph technology leverages a functionalized phenyl-terminated surface

that exhibits high sensitivity and selectivity towards target molecules through dynamic

adsorption processes. The interaction between the analyte and the sensor surface induces a

measurable change in the electrochemical properties of the sensor, allowing for precise

quantification.

This document will focus on the application of DSA-Ph sensors for the detection of pH levels, a

critical parameter in numerous chemical and biological processes. The principles and protocols

described herein can be adapted for the detection of other analytes with appropriate surface

modifications.

Sensing Mechanism: pH Detection
The DSA-Ph sensor for pH measurement is based on an Au-gated AlGaN/GaN high-electron

mobility transistor (HEMT). The gold (Au) sensing membrane possesses a high affinity for

hydrogen (H+) and hydroxide (OH-) ions. The adsorption of these ions onto the Au surface
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modulates the surface potential. This change in surface potential directly affects the 2-

dimensional electron gas (2DEG) density at the AlGaN/GaN interface, leading to a measurable

change in the drain-source current (IDS) and a shift in the threshold voltage (Vth). In acidic

solutions (higher H+ concentration), the positive surface charge increases, enhancing the

2DEG density and the resulting current. Conversely, in alkaline solutions (higher OH-

concentration), the surface becomes more negatively charged, depleting the 2DEG and

reducing the current.

Solution DSA-Ph Sensor
Output Signal

H+ / OH- Ions Au-Gated Sensing MembraneAdsorption AlGaN/GaN HEMTSurface Potential Modulation Change in
Drain-Source Current (IDS)

Signal Transduction

Click to download full resolution via product page

Caption: Signaling pathway of the DSA-Ph sensor for pH detection.

Quantitative Data Presentation
The performance of the Au-gated AlGaN/GaN HEMT-based DSA-Ph sensor for pH detection is

summarized in the table below. The data is compiled from studies demonstrating high

sensitivity and linearity.
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Parameter Value Conditions Reference

Potential Sensitivity

(SV)
58.59 mV/pH pH range: 4.0 to 9.18 [1]

Current Sensitivity

(SA)
372.37 µA/pH

VDS = 3.5 V, VRef = 0

V
[1]

Linearity (SV) 97.92% pH range: 4.0 to 9.18 [1]

Threshold Voltage

Shift

Vth shifts positively

with increasing pH
VDS = 2.0 V [1]

Response Time

Prompt response to

immediate pH

variations

Dynamic titration

experiments
[1]

Experimental Protocols
Preparation of the DSA-Ph Sensor
This protocol describes the fabrication of an Au-gated AlGaN/GaN HEMT sensor.

Materials:

AlGaN/GaN heterostructure wafer

Acetone, Isopropanol, Deionized (DI) water

Electron-beam evaporator

Gold (Au) pellets

Photolithography equipment and reagents

Quasi-reference electrode (e.g., Au)

Procedure:
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Clean the AlGaN/GaN wafer sequentially with acetone, isopropanol, and DI water, followed

by drying with nitrogen gas.

Define the sensing area using standard photolithography techniques.

Deposit a thin layer (e.g., 10 nm) of Au onto the GaN cap layer within the defined sensing

area using an electron-beam evaporator.

Perform a lift-off process to remove the photoresist and excess Au, leaving the patterned Au-

gated sensing membrane.

Integrate the sensor chip with a quasi-reference electrode for measurements in microliter

solutions.

pH Measurement Protocol
This protocol outlines the steps for measuring the pH of a solution using the prepared DSA-Ph
sensor.

Equipment:

DSA-Ph sensor with an integrated quasi-reference electrode

Semiconductor device analyzer or a precision source-measure unit

Micropipettes

Standard buffer solutions (pH 4.0, 6.86, 9.18)

Sample solution of unknown pH

Procedure:

Connect the DSA-Ph sensor to the semiconductor device analyzer.

Apply a constant drain-source voltage (VDS), for example, 3.5 V.

Apply a constant reference-source voltage (VRef), for example, 0 V.
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Pipette a small volume (e.g., 30 µL) of a standard buffer solution (e.g., pH 6.86) onto the

sensing membrane.

Record the steady-state drain-source current (IDS).

Thoroughly rinse the sensor with DI water and dry it with a gentle stream of nitrogen.

Repeat steps 4-6 for other standard buffer solutions (e.g., pH 4.0 and 9.18) to generate a

calibration curve of IDS vs. pH.

To measure an unknown sample, rinse the calibrated sensor, apply the sample solution, and

record the IDS.

Determine the pH of the sample by interpolating its IDS value on the calibration curve.
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Caption: Experimental workflow for pH measurement using a DSA-Ph sensor.
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Applications
The high sensitivity and rapid response of DSA-Ph sensors make them suitable for a wide

range of applications, including:

Environmental Monitoring: Real-time pH measurement of water sources.

Biomedical and Clinical Diagnostics: Analysis of pH in biological fluids such as blood, urine,

and saliva.

Drug Development: Monitoring pH changes in cell cultures and biochemical assays.

Food and Beverage Industry: Quality control of product pH.

Conclusion
The DSA-Ph technology, exemplified by the Au-gated AlGaN/GaN HEMT sensor, offers a

robust and highly sensitive platform for pH measurements. The detailed protocols and

quantitative data provided in these application notes are intended to enable researchers and

professionals to effectively utilize this technology for their specific sensing needs. Future work

may involve adapting the DSA-Ph sensor for the detection of other specific analytes through

targeted functionalization of the sensing membrane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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